![molecular formula C16H18N2O4S B5569373 3-[(ethylamino)sulfonyl]-4-methoxy-N-phenylbenzamide](/img/structure/B5569373.png)
3-[(ethylamino)sulfonyl]-4-methoxy-N-phenylbenzamide
Overview
Description
The compound “3-[(ethylamino)sulfonyl]-4-methoxy-N-phenylbenzamide” is a type of sulfonamide. Sulfonamides are a group of compounds characterized by their structure, which includes a sulfonyl functional group attached to an amine group . They are widely used in various fields, including medicine and chemistry .
Molecular Structure Analysis
The molecular structure of this compound would include a benzamide group, a methoxy group, a phenyl group, and an ethylamino sulfonyl group. The exact structure would depend on the positions of these groups on the benzene ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Sulfonamides are generally soluble in organic solvents, and their solubility in water varies .Scientific Research Applications
Antimicrobial Photodynamic Therapy
3-(Ethylsulfamoyl)-4-methoxy-N-phenylbenzamide: shows potential in the field of antimicrobial photodynamic therapy (PDT). Sulfonamide compounds have been studied for their ability to act as photosensitizers against multidrug-resistant bacteria such as Staphylococcus aureus . The compound’s structure could be modified to enhance its photosensitizing properties, making it a valuable tool in combating antimicrobial resistance.
Synthesis of Porphyrin-Based Compounds
The sulfonamide group in the compound can be utilized in the synthesis of porphyrin-based compounds . These compounds have a wide range of applications, including as catalysts in chemical reactions and as agents in photodynamic cancer therapy .
Chemical Synthesis and Material Science
The compound can serve as a precursor or intermediate in the synthesis of various organic molecules. Its benzylic position is reactive and can undergo free radical substitution, making it a versatile building block in material science and organic chemistry .
Pharmaceutical Testing
As a reference standard, this compound is valuable for pharmaceutical testing to ensure the quality and consistency of drug formulations. It can be used to compare the active ingredients in medications during quality control processes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(ethylsulfamoyl)-4-methoxy-N-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-3-17-23(20,21)15-11-12(9-10-14(15)22-2)16(19)18-13-7-5-4-6-8-13/h4-11,17H,3H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOKRYIDJKNGHQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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